
Thermochemical Properties of 2-Aminopentane:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Aminopentane

Cat. No.: B3029372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 2-aminopentane. The information is presented in a structured format to facilitate its use in

research, development, and academic applications. This document summarizes key

quantitative data, outlines relevant experimental methodologies, and provides a visual

representation of a typical experimental workflow.

Core Thermochemical Data
The following tables summarize the essential thermochemical properties of 2-aminopentane.

The data has been compiled from critically evaluated sources to ensure accuracy and reliability

for scientific applications.

Table 1: Enthalpy Data for 2-Pentanamine
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Temperature (K)
Enthalpy (Liquid, in
equilibrium with Gas)
(kJ/mol)

Enthalpy (Ideal Gas)
(kJ/mol)

250 -20.662 26.311

298.15 -14.168 38.332

300 -13.881 38.802

350 -6.4404 52.029

400 1.5463 66.059

450 10.053 80.771

500 19.091 96.062

528.514 24.582 105.15

Data sourced from NIST/TRC Web Thermo Tables (WTT).[1]

Table 2: Other Physical and Thermochemical Properties

Property Value Source

Enthalpy of Vaporization 33.25 kJ/mol [2]

Boiling Point 90.5-91.5 °C (lit.) [3][4]

Density 0.736 g/mL at 25 °C (lit.) [3][4]

Molar Mass 87.16 g/mol [2][3][5]

Flash Point 35 °C (closed cup)

Vapor Pressure 51.1 mmHg at 25°C [2][3]

Experimental Protocols for Thermochemical Data
Determination
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The determination of thermochemical data for organic compounds such as 2-aminopentane
relies on precise experimental techniques. The primary methods employed are calorimetry for

enthalpy and heat capacity measurements, and spectroscopic analysis for entropy calculations.

Enthalpy of Combustion and Formation: Bomb
Calorimetry
The standard enthalpy of formation is often determined indirectly from the enthalpy of

combustion, which is measured using a bomb calorimeter.[6][7]

Experimental Procedure:

Sample Preparation: A precisely weighed sample of 2-aminopentane is placed in a crucible

within a high-pressure stainless steel container, known as the "bomb."

Pressurization: The bomb is filled with pure oxygen at a high pressure (typically 20-30 atm)

to ensure complete combustion.

Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water in an

insulated container (the calorimeter). The initial temperature of the water is recorded with

high precision.

Ignition: The sample is ignited by passing an electric current through a fuse wire in contact

with the sample.

Temperature Measurement: The temperature of the water is monitored and recorded until it

reaches a maximum and then begins to cool. The maximum temperature rise is used to

calculate the heat released.

Calculation: The heat of combustion is calculated from the temperature change, the heat

capacity of the calorimeter system (determined through calibration with a standard

substance like benzoic acid), and the mass of the sample. The enthalpy of formation can

then be derived using Hess's law.

Heat Capacity: Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry (DSC) is a powerful technique for measuring the heat

capacity of a substance as a function of temperature.[8]

Experimental Procedure:

Sample and Reference Preparation: A small, accurately weighed sample of 2-aminopentane
is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed to heat the sample and reference at a constant rate over the

desired temperature range.

Measurement: The DSC measures the difference in heat flow required to maintain the

sample and reference at the same temperature as they are heated. This differential heat flow

is directly proportional to the heat capacity of the sample.

Data Analysis: The resulting thermogram (a plot of heat flow versus temperature) is analyzed

to determine the heat capacity of the 2-aminopentane at various temperatures.

Standard Entropy: Spectroscopic and Calorimetric
Methods
The standard entropy of a substance can be determined through a combination of calorimetric

measurements and statistical mechanics calculations based on spectroscopic data.

Calorimetric Method: This involves measuring the heat capacity of the substance from a very

low temperature (approaching 0 K) up to the standard temperature (298.15 K). The entropy

is then calculated by integrating the heat capacity divided by the temperature over this

range, accounting for the entropies of any phase transitions.

Spectroscopic Method: Molecular constants obtained from spectroscopic techniques (such

as infrared and Raman spectroscopy) are used to calculate the translational, rotational, and

vibrational contributions to the entropy based on statistical mechanics principles.[9][10] For

many molecules, the values obtained from calorimetric and spectroscopic methods are in

good agreement.[9][10]
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Experimental Workflow for Thermochemical Data
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the key thermochemical properties of a compound like 2-aminopentane.
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A generalized workflow for the experimental determination of thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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